1,2,3-Triphenylpropan-1-one

• CAS No.: 4842-45-9
• Molecular Formula: C21H18O
• Molecular Weight: 286.4 g/mol
• IUPAC Name: 1,2,3-triphenylpropan-1-one
• InChI: InChI=1S/C21H18O/c22-21(19-14-8-3-9-15-19)20(18-12-6-2-7-13-18)16-17-10-4-1-5-11-17/h1-15,20H,16H2
• InChI Key: DVSJRMGIJOSODD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(C2=CC=CC=C2)C(=O)C3=CC=CC=C3

Description

1,2,3-Triphenylpropan-1-one is a useful research compound. Its molecular formula is C21H18O and its molecular weight is 286.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To deoxybenzoin (0.20 g, 1.02 mmol) in DMF (5 mL) were added at 0° C. NaH in oil (0.050 g, 1.22 mmol) and benzyl bromide (183 μL). After 1 h at room temperature, the reaction mixture was partitioned between NH4OAc and ether. After usual work up procedure the title compound was purified by flash chromatography (0.95 g).